Cas no 1261790-43-5 (1-bromo-2-chloro-3-(chloromethyl)benzene)

• Product Name: 1-bromo-2-chloro-3-(chloromethyl)benzene
• CAS No: 1261790-43-5
• MF: C₇H₅BrCl₂
• MW: 239.924599409103
• MDL: MFCD18390322
• CID: 2133550
• PubChem ID: 112694280
• Update Time: 2025-10-31

1-bromo-2-chloro-3-(chloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-chloro-3-(chloromethyl)Benzene
• 3-Bromo-2-chlorobenzyl chloride
• CID 112694280
• Benzene, 1-bromo-2-chloro-3-(chloromethyl)-
• 1-bromo-2-chloro-3-(chloromethyl)benzene

• MDL： MFCD18390322
• Inchi： 1S/C7H5BrCl2/c8-6-3-1-2-5(4-9)7(6)10/h1-3H,4H2
• InChI Key： UDTZLFKKGIRULA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CCl)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.651±0.06 g/cm3(Predicted)
• Boiling Point: 284.6±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-bromo-2-chloro-3-(chloromethyl)benzene

1-Bromo-2-Chloro-3-(Chloromethyl)Benzene: A Comprehensive Overview

1-Bromo-2-Chloro-3-(Chloromethyl)Benzene is a highly specialized organic compound with the CAS registry number 1261790-43-5. This compound belongs to the class of halogenated aromatic compounds, which have garnered significant attention in various scientific and industrial applications. The structure of this compound is characterized by a benzene ring substituted with bromine, chlorine, and a chloromethyl group, making it a unique member of the polyhalogenated aromatic compounds family.

The synthesis of 1-bromo-2-chloro-3-(chloromethyl)benzene involves a series of precise chemical reactions, often utilizing electrophilic substitution mechanisms. Recent advancements in synthetic chemistry have enabled the production of this compound with higher yields and improved purity, which is crucial for its application in specialized fields such as pharmaceutical intermediates and agrochemicals. Researchers have also explored the use of catalytic systems to optimize the synthesis process, reducing costs and environmental impact.

One of the most notable applications of 1-bromo-2-chloro-3-(chloromethyl)benzene is in the development of bioactive molecules. Studies have shown that this compound can serve as a precursor for the synthesis of various antimicrobial agents and anticancer drugs. For instance, recent research has highlighted its potential as an intermediate in the creation of compounds that target specific enzymes involved in cancer cell proliferation.

In addition to its role in drug discovery, 1-bromo-2-chloro-3-(chloromethyl)benzene has also found utility in the field of materials science. Its unique electronic properties make it a candidate for use in the development of advanced materials such as organic semiconductors and polymer composites. Researchers are actively investigating its ability to enhance the electrical conductivity and thermal stability of these materials, which could have implications for next-generation electronic devices.

The environmental impact of 1-bromo-2-chloro-3-(chloromethyl)benzene is another area of growing interest. While it is not classified as a hazardous substance under current regulations, its persistence in certain environmental conditions has prompted studies into its degradation pathways. Recent findings suggest that microbial degradation plays a significant role in breaking down this compound, offering insights into potential bioremediation strategies.

From a regulatory standpoint, the handling and storage of 1-bromo-2-chloro-3-(chloromethyl)benzene must adhere to standard laboratory safety protocols. Its stability under normal conditions makes it suitable for storage in controlled environments, but precautions must be taken to prevent exposure to strong oxidizing agents or prolonged heat.

In conclusion, 1-bromo-2-chloro-3-(chloromethyl)benzene (CAS No. 1261790-43-5) is a versatile compound with diverse applications across multiple disciplines. Its role as a key intermediate in pharmaceutical and agrochemical industries, coupled with its potential in materials science and environmental studies, underscores its importance in contemporary research. As scientific advancements continue to unfold, this compound is expected to pave the way for innovative solutions in various fields.